3-amino-4-oxo-4H-quinolizine-1-carbonitrile

• IUPAC Name: 3-amino-4-oxoquinolizine-1-carbonitrile
• InChI: InChI=1S/C10H7N3O/c11-6-7-5-8(12)10(14)13-4-2-1-3-9(7)13/h1-5H,12H2
• InChI Key: OTARWGBLVIOEMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C(=O)N2C=C1)N)C#N
• Molecular Formula: C10H7N3O
• Molecular Weight: 185.18 g/mol
• CAS No.: 188816-65-1

Description

3-Amino-4-oxo-4H-quinolizine-1-carbonitrile is a chemical compound that belongs to the quinolizine family. It has a molecular formula of C10H7N3O and a molecular weight of 185.18.

Synthesis Analysis

The synthesis of this compound and its derivatives has been reported in the literature. The structures of these new compounds were confirmed by 1H-NMR, 13C-NMR, IR, and ESI (or HRMS) spectra.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinolizine core with an amino group at the 3-position, a carbonitrile group at the 1-position, and a keto group at the 4-position.

Scientific Research Applications

Photovoltaic Properties and Device Fabrication

3-Amino-4-oxo-4H-quinolizine-1-carbonitrile derivatives have been utilized in the development of photovoltaic devices. Studies have shown that films of these derivatives, when used in heterojunction diodes, exhibit rectification behavior and photovoltaic properties under both dark and illuminated conditions. These properties make them suitable for use as photodiodes (Zeyada, El-Nahass, & El-Shabaan, 2016).

Structural and Optical Properties in Thin Films

Research has also focused on the structural and optical properties of thin films of this compound derivatives. These compounds, in their polycrystalline powder form, transform into nanocrystallites within an amorphous matrix upon thermal deposition. This transformation has implications for their optical properties and potential applications in photonic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Nonlinear Optical Behavior and Quantum Chemical Studies

Quantum chemical studies on novel derivatives of this compound have revealed their potential in nonlinear optical applications. These studies include spectroscopic analysis and evaluations of hyperpolarizability, suggesting these compounds' suitability for use in advanced optical materials (Fatma, Bishnoi, & Verma, 2015).

Corrosion Protection in Metal Surfaces

Certain derivatives of this compound have demonstrated utility in protecting metal surfaces from corrosion. Studies have shown that these compounds can form protective coatings on copper surfaces, thereby inhibiting corrosion. This application is particularly relevant in the field of material science and engineering (Eldesoky, Attia, Ahmed, & Abo-Elsoud, 2019).

Dielectric Properties and Electrical Conductivity

Investigations into the dielectric and electrical properties of this compound derivatives have shown their potential in electronic applications. Parameters such as barrier height, charge density, and dielectric constant vary with temperature and frequency, indicating their usefulness in electronic devices (Zeyada, El-Taweel, El-Nahass, & El-Shabaan, 2016).